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Compound of Interest

Compound Name: 17:0-22:4 PE-d5

CAS No.: 2342575-44-2

Cat. No.: B15557320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phosphatidylethanolamines (PEs) are the second most abundant class of glycerophospholipids

in eukaryotic cell membranes, playing crucial roles in a variety of cellular processes.[1] They

are key components of membrane structure, influencing membrane fluidity and topology, and

serve as precursors for other important lipids like phosphatidylcholine.[1] Furthermore, PEs are

involved in critical cellular functions such as membrane fusion and fission, autophagy, and

apoptosis.[1][2] The metabolism of PEs is complex, involving multiple biosynthetic and

catabolic pathways. Dysregulation of PE homeostasis has been implicated in several diseases,

including Alzheimer's disease, Parkinson's disease, and nonalcoholic fatty liver disease,

making their accurate quantification essential for both basic research and drug development.[1]

This application note provides a detailed protocol for the sensitive and specific quantification of

various PE molecular species from biological samples using Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS).
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Signaling Pathways of Phosphatidylethanolamine
Biosynthesis
Phosphatidylethanolamines are synthesized in eukaryotic cells primarily through two distinct

pathways: the Kennedy pathway (also known as the CDP-ethanolamine pathway) located in

the endoplasmic reticulum, and the phosphatidylserine decarboxylase (PSD) pathway, which

mainly occurs in the mitochondria.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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